Cas no 1250827-62-3 (2-(3,4-dichlorophenyl)-2-ethylbutyl(methyl)amine)

• Product Name: 2-(3,4-dichlorophenyl)-2-ethylbutyl(methyl)amine
• CAS No: 1250827-62-3
• MF: C₁₃H₁₉Cl₂N
• MW: 260.202661752701
• CID: 6563894
• PubChem ID: 62596626
• Update Time: 2025-06-25

2-(3,4-dichlorophenyl)-2-ethylbutyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)-2-ethylbutyl(methyl)amine
• AKOS011888588
• EN300-10331518
• [2-(3,4-dichlorophenyl)-2-ethylbutyl](methyl)amine
• 1250827-62-3

• Inchi： 1S/C13H19Cl2N/c1-4-13(5-2,9-16-3)10-6-7-11(14)12(15)8-10/h6-8,16H,4-5,9H2,1-3H3
• InChI Key： AFMABQBUKDQRNM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CNC)(CC)CC)Cl

Computed Properties

• Exact Mass: 259.0894550g/mol
• Monoisotopic Mass: 259.0894550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų

Additional information on 2-(3,4-dichlorophenyl)-2-ethylbutyl(methyl)amine

Recent Advances in the Study of 2-(3,4-dichlorophenyl)-2-ethylbutyl(methyl)amine (CAS: 1250827-62-3)

The compound 2-(3,4-dichlorophenyl)-2-ethylbutyl(methyl)amine (CAS: 1250827-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of dichlorophenyl and ethylbutyl groups suggests possible interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and pharmacological evaluation of 2-(3,4-dichlorophenyl)-2-ethylbutyl(methyl)amine. Researchers have employed advanced synthetic techniques to optimize the yield and purity of the compound, ensuring its suitability for biological testing. Preliminary results indicate that the compound exhibits notable activity in modulating specific neurotransmitter systems, which could have implications for the treatment of neurological disorders.

In one notable study, the compound was tested for its affinity towards various receptor subtypes, including serotonin and dopamine receptors. The findings revealed a selective binding profile, suggesting potential applications in the development of novel psychotropic agents. Further in vitro and in vivo studies are underway to elucidate the compound's mechanism of action and therapeutic potential.

Another area of interest is the compound's pharmacokinetic properties. Recent investigations have assessed its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies are critical for determining the compound's suitability as a drug candidate. Early data suggest favorable pharmacokinetic profiles, with good bioavailability and minimal toxicity, paving the way for future clinical trials.

The structural uniqueness of 2-(3,4-dichlorophenyl)-2-ethylbutyl(methyl)amine also makes it a valuable tool for chemical biology research. Researchers have utilized the compound as a molecular probe to study receptor-ligand interactions and signal transduction pathways. Such applications highlight the compound's versatility beyond its potential therapeutic uses.

In conclusion, the ongoing research on 2-(3,4-dichlorophenyl)-2-ethylbutyl(methyl)amine (CAS: 1250827-62-3) underscores its potential as a multifaceted molecule in chemical biology and pharmaceutical science. The compound's unique structural attributes, combined with its promising pharmacological and pharmacokinetic properties, make it a compelling subject for further study. Future research directions may include exploring its efficacy in animal models of disease and optimizing its chemical structure for enhanced therapeutic effects.